Cas no 903260-96-8 (N-(2-hydroxyethyl)-N'-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-2-yl)ethylethanediamide)

• Product Name: N-(2-hydroxyethyl)-N'-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-2-yl)ethylethanediamide
• CAS No: 903260-96-8
• MF: C₁₉H₂₃N₃O₃S
• MW: 373.46922326088
• CID: 5494580
• Update Time: 2025-10-28

N-(2-hydroxyethyl)-N'-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-2-yl)ethylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-[2-(3,4-dihydro-1H-isoquinolin-2-yl)-2-thiophen-2-ylethyl]-N-(2-hydroxyethyl)oxamide
• N-(2-hydroxyethyl)-N'-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-2-yl)ethylethanediamide

• Inchi： 1S/C19H23N3O3S/c23-10-8-20-18(24)19(25)21-12-16(17-6-3-11-26-17)22-9-7-14-4-1-2-5-15(14)13-22/h1-6,11,16,23H,7-10,12-13H2,(H,20,24)(H,21,25)
• InChI Key： XFRBAMWGAWJODE-UHFFFAOYSA-N
• SMILES： C(NCCO)(=O)C(NCC(N1CCC2=C(C1)C=CC=C2)C1SC=CC=1)=O

Additional information on N-(2-hydroxyethyl)-N'-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-2-yl)ethylethanediamide

Comprehensive Analysis of N-(2-hydroxyethyl)-N'-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-2-yl)ethylethanediamide (CAS No. 903260-96-8)

The compound N-(2-hydroxyethyl)-N'-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-2-yl)ethylethanediamide (CAS No. 903260-96-8) is a sophisticated organic molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its unique structure, combining a tetrahydroisoquinoline core with a thiophene moiety and an hydroxyethyl group, makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of biological pathways, given its ability to interact with specific protein targets.

In recent years, the demand for novel compounds like N-(2-hydroxyethyl)-N'-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-2-yl)ethylethanediamide has surged, driven by advancements in high-throughput screening and computational drug design. This compound's CAS No. 903260-96-8 is frequently searched in academic databases and patent filings, reflecting its relevance in cutting-edge research. Its structural complexity also aligns with the growing trend of multi-target drug development, a hot topic in pharmaceutical sciences.

The tetrahydroisoquinoline scaffold, a key component of this molecule, is known for its presence in numerous bioactive compounds. This has led to extensive studies on its pharmacokinetic properties and metabolic stability. Meanwhile, the thiophene ring contributes to the compound's lipophilicity and binding affinity, making it a valuable feature in drug design. The hydroxyethyl group further enhances its solubility, addressing one of the major challenges in developing orally bioavailable drugs.

From a synthetic chemistry perspective, the preparation of N-(2-hydroxyethyl)-N'-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-2-yl)ethylethanediamide involves multi-step organic transformations, often requiring catalyzed coupling reactions and protective group strategies. Researchers have optimized these processes to improve yield and purity, as documented in several peer-reviewed publications. The compound's CAS No. 903260-96-8 serves as a critical identifier in these studies, ensuring reproducibility and traceability.

Beyond its chemical synthesis, the biological evaluation of this compound has revealed intriguing activities. Preliminary data suggest its potential in modulating neurotransmitter receptors and enzyme inhibition, topics that are highly searched in the context of neurological disorders and personalized medicine. These findings have sparked interest in its application for conditions where current therapies are limited, aligning with the broader push for innovative treatment options.

In the realm of intellectual property, CAS No. 903260-96-8 has been referenced in several patents, highlighting its commercial viability. Companies focusing on small-molecule therapeutics are actively exploring its derivatives, leveraging its core structure to develop next-generation drugs. This trend underscores the importance of structure-activity relationship (SAR) studies, a frequently searched topic among medicinal chemists.

Environmental and safety profiling of N-(2-hydroxyethyl)-N'-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-2-yl)ethylethanediamide has also been a focus, particularly in light of increasing regulatory scrutiny. Studies have examined its biodegradability and ecotoxicity, ensuring compliance with global standards. These aspects are critical for its adoption in clinical settings, reflecting the industry's shift toward sustainable chemistry.

Looking ahead, the compound's versatility positions it as a valuable tool in drug discovery pipelines. Its combination of a tetrahydroisoquinoline backbone and thiophene functionality offers a rich platform for further derivatization. As the scientific community continues to explore its potential, CAS No. 903260-96-8 will likely remain a key identifier in research and development efforts.

In summary, N-(2-hydroxyethyl)-N'-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-2-yl)ethylethanediamide represents a compelling example of modern medicinal chemistry. Its intricate design, coupled with its promising biological activities, makes it a subject of ongoing investigation. For researchers and industry professionals, understanding its properties and applications is essential in the quest for next-generation therapeutics.